Cas no 1694741-17-7 (2-(pentan-2-yloxy)pyridin-3-amine)

• Product Name: 2-(pentan-2-yloxy)pyridin-3-amine
• CAS No: 1694741-17-7
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5906850
• PubChem ID: 102980342
• Update Time: 2025-05-22

2-(pentan-2-yloxy)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(pentan-2-yloxy)pyridin-3-amine
• EN300-1294880
• 1694741-17-7

• Inchi： 1S/C10H16N2O/c1-3-5-8(2)13-10-9(11)6-4-7-12-10/h4,6-8H,3,5,11H2,1-2H3
• InChI Key： UVXWBVXAOLSALH-UHFFFAOYSA-N
• SMILES： O(C1C(=CC=CN=1)N)C(C)CCC

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(pentan-2-yloxy)pyridin-3-amine

Comprehensive Overview of 2-(pentan-2-yloxy)pyridin-3-amine (CAS No. 1694741-17-7): Properties, Applications, and Industry Insights

2-(pentan-2-yloxy)pyridin-3-amine, with the CAS number 1694741-17-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative features a unique pentan-2-yloxy substituent, which enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, characterized by an amine group at the 3-position of the pyridine ring, allows for versatile functionalization, catering to diverse industrial applications.

In recent years, the demand for pyridine-based compounds like 2-(pentan-2-yloxy)pyridin-3-amine has surged due to their role in developing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting central nervous system (CNS) disorders and anti-inflammatory agents. The compound’s lipophilic nature, attributed to the pentan-2-yloxy chain, improves membrane permeability—a critical factor in pharmacokinetic optimization.

The synthesis of CAS 1694741-17-7 typically involves nucleophilic substitution reactions, where 3-aminopyridine reacts with 2-pentanol under controlled conditions. Advanced techniques like microwave-assisted synthesis have been explored to enhance yield and reduce reaction times, aligning with the industry’s shift toward green chemistry. Analytical methods such as HPLC and NMR spectroscopy are employed to ensure high purity, meeting the stringent standards of Good Manufacturing Practices (GMP).

From an SEO perspective, users frequently search for terms like "2-(pentan-2-yloxy)pyridin-3-amine uses", "CAS 1694741-17-7 suppliers", and "pyridine amine derivatives in drug development". These queries reflect the compound’s relevance in R&D and commercial-scale production. Environmental concerns also drive searches for sustainable synthesis routes, highlighting the need for eco-friendly alternatives in chemical manufacturing.

In the agrochemical sector, 2-(pentan-2-yloxy)pyridin-3-amine is investigated for its role in formulating crop protection agents. Its ability to act as a ligand or chelator enhances the efficacy of pesticides and herbicides, addressing global challenges like food security and resistant pest strains. Regulatory bodies such as the EPA and EFSA closely monitor such applications to ensure safety and compliance.

Future research directions for CAS 1694741-17-7 may explore its catalytic properties or integration into nanomaterials. Collaborations between academia and industry are pivotal to unlocking its full potential, particularly in personalized medicine and smart agriculture. As innovation accelerates, this compound is poised to remain a keystone in advanced chemical synthesis.